molecular formula C17H14F2N4O2S B12016272 N-(2,4-difluorophenyl)-2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide CAS No. 577964-46-6

N-(2,4-difluorophenyl)-2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

Cat. No.: B12016272
CAS No.: 577964-46-6
M. Wt: 376.4 g/mol
InChI Key: QLCUIMXASGSEKE-UHFFFAOYSA-N
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Description

    N-(2,4-difluorophenyl)-2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide: , is a synthetic organic compound.

  • Its chemical structure consists of a central acetamide group linked to a 1,2,4-triazole ring, a furan moiety, and a phenyl ring with two fluorine atoms.
  • DFPTA exhibits interesting pharmacological properties due to its unique structural features.
  • Preparation Methods

      Synthetic Routes:

      Reaction Conditions:

      Industrial Production:

  • Chemical Reactions Analysis

      Common Reagents and Conditions:

      Major Products:

  • Scientific Research Applications

      Biology and Medicine:

  • Mechanism of Action

      Targets and Pathways:

  • Comparison with Similar Compounds

      Similar Compounds:

    Remember that DFPTA’s potential lies in its versatility and unique structure Researchers continue to explore its applications across various fields

    Properties

    CAS No.

    577964-46-6

    Molecular Formula

    C17H14F2N4O2S

    Molecular Weight

    376.4 g/mol

    IUPAC Name

    N-(2,4-difluorophenyl)-2-[[5-(furan-2-yl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetamide

    InChI

    InChI=1S/C17H14F2N4O2S/c1-2-7-23-16(14-4-3-8-25-14)21-22-17(23)26-10-15(24)20-13-6-5-11(18)9-12(13)19/h2-6,8-9H,1,7,10H2,(H,20,24)

    InChI Key

    QLCUIMXASGSEKE-UHFFFAOYSA-N

    Canonical SMILES

    C=CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2)F)F)C3=CC=CO3

    Origin of Product

    United States

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